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Compound of Interest

Compound Name: 3-Methyl-3-buten-2-ol

Cat. No.: B086003

Essential Safety and Handling Guide for 3-
Methyl-3-buten-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
3-Methyl-3-buten-2-ol, ensuring the safety of laboratory personnel and compliance with
standard safety procedures. The following procedural steps and data have been compiled to
offer a comprehensive resource for the operational use and disposal of this chemical.

Hazard Identification and Classification

3-Methyl-3-buten-2-ol is a flammable liquid and vapor that poses several health risks. It is
harmful if swallowed and can cause serious eye damage and skin irritation.[1][2][3][4]
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Hazard Classification GHS Code Description

Highly flammable liquid and

Flammable Liquid H225, H226
vapor.[2]
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
) Causes serious eye damage
Serious Eye Damage H318, H319 S
or irritation.[1][2]
Skin Irritation H315 Causes skin irritation.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Methyl-3-buten-2-
ol to minimize exposure and ensure personal safety.

PPE Category Item Specification

) Must comply with OSHA's 29
) Chemical safety goggles or
Eye Protection CFR 1910.133 or European

face shield
Standard EN166.[3]
Nitrile rubber, Neoprene, or
Hand Protection Chemical-resistant gloves other suitable material. Inspect

gloves before use.

o Lab coat or other protective
_ Flame retardant antistatic _ )
Body Protection ) ) clothing to prevent skin
protective clothing
exposure.[2]

Required if working in areas
) ) ] with inadequate ventilation or
Respiratory Protection NIOSH-approved respirator o
when exposure limits may be

exceeded.[5][6]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.
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Handling:

Ventilation: Always handle 3-Methyl-3-buten-2-ol in a well-ventilated area, preferably within
a chemical fume hood.[5][6]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[5] Use only non-sparking tools and explosion-proof equipment.|[3]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[3][6]

e Personal Hygiene: Wash hands thoroughly after handling.[2][3] Do not eat, drink, or smoke in
the work area.[2][3]

Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

e Incompatibilities: Store away from strong oxidizing agents, acids, acid chlorides, and acid
anhydrides.[3][7]

o Temperature: Store in a cool place.[3]

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Call a physician

immediately.[3]

Take off immediately all contaminated clothing.
_ Rinse skin with water/shower for at least 15
Skin Contact ) o ]
minutes. If skin irritation persists, call a

physician.[3]

If swallowed, immediately make the victim drink

water (two glasses at most). Do NOT induce

Ingestion - o )
vomiting. Call a physician or poison control
center immediately.[2]
Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

symptoms occur.[3]

Disposal Plan

Proper disposal of 3-Methyl-3-buten-2-ol is crucial to prevent environmental contamination
and adhere to regulations.

Waste Collection:

o Container: Use a designated, properly labeled, and compatible hazardous waste container
with a secure lid.[8]

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Methyl-3-buten-2-ol,” and indicate that it is an "Ignitable” waste.[8]

e Segregation: Do not mix with other waste materials.[2]

Spill Management:
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o Evacuate and Ventilate: Ensure the area is well-ventilated.[8]

o Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite.

[8]

o Collection: Use non-sparking tools to collect the absorbed material and place it in the
hazardous waste container.[7][8]

o Decontamination: Clean the spill area with a suitable solvent and collect the cleaning
materials as hazardous waste.[8]

Final Disposal:

 All chemical waste must be disposed of through a licensed professional waste disposal
service.[5] Do not pour down the drain.[8] Contact your institution's Environmental Health
and Safety (EHS) department for collection.[8]

Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 3-Methyl-3-buten-2-ol.
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Workflow for Safe Handling and Disposal of 3-Methyl-3-buten-2-ol
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Caption: Standard operating procedure for 3-Methyl-3-buten-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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